Cas no 1261581-55-8 (2-Amino-3-(trifluoromethoxy)benzonitrile)
1261581-55-8 structure
Product Name:2-Amino-3-(trifluoromethoxy)benzonitrile
CAS No:1261581-55-8
MF:C8H5F3N2O
MW:202.133311986923
MDL:MFCD18390054
CID:4691924
PubChem ID:118996505
Update Time:2024-11-06
2-Amino-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(trifluoromethoxy)benzonitrile
- MFCD18390054
- ASESJAODYRLUSU-UHFFFAOYSA-N
- SCHEMBL22979039
- 1261581-55-8
- BS-14857
- D83236
- AKOS027347946
- CS-0161461
- SB77496
-
- MDL： MFCD18390054
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-6-3-1-2-5(4-12)7(6)13/h1-3H,13H2
- InChI Key： ASESJAODYRLUSU-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=C(C#N)C=1N)(F)F
Computed Properties
- Exact Mass: 202.03539727g/mol
- Monoisotopic Mass: 202.03539727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59
- XLogP3: 2.7
2-Amino-3-(trifluoromethoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH430-250mg |
2-Amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 95% | 250mg |
2063CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH430-100mg |
2-Amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 95% | 100mg |
1001CNY | 2021-05-07 | |
| Alichem | A013001820-250mg |
2-Amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A013001820-500mg |
2-Amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013001820-1g |
2-Amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 97% | 1g |
$1564.50 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH430-50mg |
2-Amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 95% | 50mg |
544.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH430-200mg |
2-Amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 95% | 200mg |
1469.0CNY | 2021-07-17 | |
| abcr | AB548308-250 mg |
2-Amino-3-(trifluoromethoxy)benzonitrile; . |
1261581-55-8 | 250MG |
€385.80 | 2023-04-13 | ||
| abcr | AB548308-1 g |
2-Amino-3-(trifluoromethoxy)benzonitrile; . |
1261581-55-8 | 1g |
€934.20 | 2023-04-13 | ||
| eNovation Chemicals LLC | Y1104313-1g |
2-amino-3-(trifluoromethoxy)benzonitrile |
1261581-55-8 | 95% | 1g |
$700 | 2024-07-23 |
2-Amino-3-(trifluoromethoxy)benzonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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